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For Researchers, Scientists, and Drug Development Professionals

SR9009 (also known as Stenabolic) and Cardarine (GW501516) are two synthetic compounds
frequently investigated for their potent effects on metabolism and endurance. While often
grouped together in non-scientific literature, they operate through fundamentally distinct
molecular pathways, presenting different opportunities and challenges for research
applications. SR9009 is an agonist of the nuclear receptors Rev-Erba and Rev-Erbf3, key
components of the circadian clock, while Cardarine is a selective agonist of the peroxisome
proliferator-activated receptor delta (PPARJ), a master regulator of fatty acid metabolism.[1][2]
[3] This guide provides an objective, data-supported comparison of these two compounds to
inform their use in a research context.

Mechanism of Action: Two Different Metabolic
Switches

The primary distinction between SR9009 and Cardarine lies in their molecular targets. This
difference dictates their downstream biological effects and their suitability for specific research
guestions.
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SR9009: A Modulator of the Circadian Clock

SR9009 acts as a synthetic agonist of Rev-Erba and Rev-Erb[3, which are nuclear receptors
that function as transcriptional repressors integral to the body's circadian rhythm.[4][5] By
binding to Rev-Erb, SR9009 enhances the recruitment of co-repressor complexes (like NCoR
and HDAC3), suppressing the expression of core clock genes such as Bmall.[6][7] This
modulation of the core clock machinery in tissues like the liver, skeletal muscle, and adipose
tissue leads to profound effects on the regulation of energy metabolism and inflammation.[4][8]
However, researchers must be aware that several studies have demonstrated that SR9009 can
exert Rev-Erb-independent effects on cell metabolism and proliferation, complicating the
interpretation of experimental results.[9][10]

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://behemothlabz.com/sr9009-stenabolic-benefits-side-effects-and-more/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1102567/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10102520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://www.researchgate.net/publication/353472782_REV-ERBa_agonist_SR9009_suppresses_IL-1b_production_in_macrophages_through_BMAL1-dependent_inhibition_of_inflammasome
https://pmc.ncbi.nlm.nih.gov/articles/PMC6589768/
https://www.pnas.org/doi/10.1073/pnas.1904226116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Cell Nucleus

SR9009

Binds & Activates

Rev-Erba/3

Recruits

Represses Transcription

Co-repressor Complex Metabolic & Clock
(NCoR/HDAC3) Target Genes

Represses Transcription

BMAL1/CLOCK
Genes

Biological Effects %

Altered Metabolism
(1 Glucose/Lipid Oxidation
| Lipogenesis)

Altered Circadian
Behavior

Click to download full resolution via product page

Caption: Signaling pathway of the Rev-Erb agonist SR9009.

Cardarine (GW501516): A Master Regulator of Fatty Acid Oxidation

Cardarine is a potent and selective agonist for the PPARd nuclear receptor.[11][12] Upon
activation by Cardarine, PPARd forms a heterodimer with the retinoid X receptor (RXR) and
recruits transcriptional co-activators like PGC-1a.[11] This complex then binds to specific DNA
sequences known as PPAR response elements (PPRES) in the promoter region of target
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genes.[13] This action upregulates the expression of proteins involved in fatty acid uptake, [3-
oxidation, and energy expenditure.[11][14] The result is a robust shift in cellular energy
preference from glucose to lipids, a mechanism that underlies its pronounced effects on
endurance and metabolic health in animal models.[2][15]
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Caption: Signaling pathway of the PPARd agonist Cardarine.
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Comparative Data Summary

The following table summarizes key quantitative and qualitative parameters for SR9009 and
Cardarine to facilitate direct comparison for research planning.
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Feature

SR9009 (Stenabolic)

Cardarine (GW501516)

Molecular Target

Rev-Erba / Rev-Erbp[4]

Peroxisome Proliferator-
Activated Receptor 6 (PPARDJ)
[11]

Mechanism

Transcriptional Repression[16]

Transcriptional Activation[11]
[14]

In Vitro Potency

ICso = ~670-800 nM[4]

ECso =1 nM; Ki = 1 nM[11]

Pharmacokinetics

Half-Life

~4-6 hours[1][5]

~24 hours[1][17]

Oral Bioavailability

Very low in mice (~2.2%);
requires frequent dosing or
alternative administration
routes.[17][18]

Good oral bioavailability,
suitable for once-daily dosing.
[17]

Primary Metabolic Effects

Increases glucose and lipid
oxidation in muscle; decreases
hepatic lipogenesis and

cholesterol synthesis.[4]

Potently increases fatty acid
oxidation; shifts energy
preference from glucose to
lipids.[11][15][19]

Endurance Effects

Increases running capacity
and mitochondrial biogenesis

in skeletal muscle.[20][21]

Dramatically increases running
endurance and oxidative

muscle capacity.[11][19]

Human Clinical Trials

None reported.[1][22]

Halted due to findings of rapid
cancer development in long-
term animal studies.[19][23]
[24]

Key Research Consideration

Documented Rev-Erb-
independent (off-target)
effects; effects cannot be
solely attributed to Rev-Erb
agonism.[9][10]

Significant safety concern
regarding carcinogenicity
observed in preclinical models.
[24][25]

Experimental Protocols
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Standardized protocols are crucial for generating reproducible data. Below are outlines for
common in vivo and in vitro experiments used to characterize and compare compounds like
SR9009 and Cardarine.

In Vivo Metabolic and Performance Study in Mice

e Animal Model: Male C57BL/6J mice, 8-10 weeks old.

o Diet: For studies on obesity and insulin resistance, mice are often fed a high-fat diet (e.g.,
60% kcal from fat) for 8-12 weeks to induce a metabolic syndrome phenotype.

e Group Allocation: Mice are randomly assigned to groups (n=8-10 per group):
o Vehicle Control (e.g., CMC, DMSO, or PEG400 depending on compound solubility)
o SR9009 (e.g., 100 mg/kg, intraperitoneal injection, twice daily)[8]
o Cardarine (e.g., 5-10 mg/kg, oral gavage, once daily)

o Compound Administration: Dosing for a predetermined period, typically 4-8 weeks.

e Metabolic Phenotyping:

o Body Weight and Composition: Monitored weekly. Body composition (fat and lean mass)
measured by gNMR or DEXA at baseline and end of study.

o Glucose and Insulin Tolerance Tests (GTT/ITT): Performed after several weeks of
treatment to assess glucose homeostasis.

o Serum Analysis: Blood is collected at termination for analysis of triglycerides, cholesterol,
and insulin levels via ELISA or colorimetric assays.

e Performance Testing:

o Treadmill Endurance Test: Mice are run on a motorized treadmill with increasing speed or
incline until exhaustion. Time and distance are recorded.
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Terminal Tissue Collection: Tissues such as liver, skeletal muscle (e.g., gastrocnemius,
soleus), and white/brown adipose tissue are harvested, snap-frozen in liquid nitrogen, and
stored at -80°C for subsequent gene (QPCR) and protein (Western blot) expression analysis.

In Vitro Target Engagement Assay (Luciferase Reporter
Assay)

Cell Line: HEK293T or HepG2 cells are commonly used due to their high transfection
efficiency and relevant metabolic background.

Plasmids:

o Expression Plasmid: A plasmid encoding a fusion protein of the Gal4 DNA-binding domain
(DBD) and the ligand-binding domain (LBD) of the target receptor (e.g., Gal4-DBD-Rev-
Erba-LBD or Gal4-DBD-PPARJ-LBD).

o Reporter Plasmid: A plasmid containing a luciferase gene downstream of a Gal4 upstream
activation sequence (UAS).

Transfection: Cells are co-transfected with the expression and reporter plasmids.

Compound Treatment: After 24 hours, cells are treated with a range of concentrations of
SR9009, Cardarine, or a vehicle control.

Luciferase Assay: After 18-24 hours of incubation, cells are lysed, and luciferase activity is
measured using a luminometer.

Data Analysis:

o For an agonist (Cardarine), luciferase activity will increase with concentration, allowing for
calculation of an ECso value.

o For a repressor (SR9009), this assay is often configured such that basal activity is high,
and the addition of the agonist causes a decrease in luciferase signal, allowing for
calculation of an ICso value.[4]
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Caption: General experimental workflow for comparing SR9009 and Cardarine.
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Conclusion for Research Professionals

The choice between SR9009 and Cardarine for research applications is dictated entirely by the
scientific question.

SR9009 is a valuable tool for investigating the intricate links between the circadian clock and
metabolic regulation. Its primary research utility is in studies of chronobiology. However, its
poor pharmacokinetic profile and, most critically, its demonstrated Rev-Erb-independent effects
are significant limitations.[5][9][10] Researchers using SR9009 must design experiments with
appropriate controls (e.g., using Rev-Erb knockout models) to validate that the observed effects
are mediated by its intended target.

Cardarine (GW501516) is an exceptionally potent and selective PPARd agonist that serves as
a powerful tool for studying lipid metabolism and skeletal muscle endurance.[11] Its robust
effects and favorable pharmacokinetics make it effective for producing dramatic phenotypes in
animal models.[1] The utility of Cardarine is, however, severely constrained by the well-
documented carcinogenicity findings in preclinical animal studies that halted its pharmaceutical
development.[19][24] This safety risk must be a primary consideration in experimental design,
particularly for any long-duration studies, and effectively precludes its consideration for any
human therapeutic development without significant further investigation.

In summary, neither compound is a "better” research tool overall; they are distinct tools for
different purposes, each with a unique profile of strengths and significant liabilities that must be
carefully managed in an experimental context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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